Cas no 70655-00-4 (2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone)

• Product Name: 2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone
• CAS No: 70655-00-4
• MF: C₃₀H₁₄N₂O₄
• MW: 466.443167209625
• CID: 975451
• PubChem ID: 333491
• Update Time: 2025-04-19

2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone Chemical and Physical Properties

Names and Identifiers

• 2-phenylisoquino[4'',5'',6'':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone
• isoquino[4',5',6':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone, 2-phenyl-
• 2-phenyl-anthra[2,1,9-def,6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetraone
• NSC-334707
• 70655-00-4
• CHEMBL342179
• SCHEMBL7597209
• NSC334707
• DTXSID90318742

• Inchi： 1S/C30H14N2O4/c33-27-19-10-6-15-17-8-12-21-26-22(30(36)32(29(21)35)14-4-2-1-3-5-14)13-9-18(24(17)26)16-7-11-20(28(34)31-27)25(19)23(15)16/h1-13H,(H,31,33,34)
• InChI Key： GXVMPSBKWSPHIF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC3C4=CC=C5C(NC(C6C=CC(C7=CC=C(C(N1C1C=CC=CC=1)=O)C=2C=37)=C4C5=6)=O)=O

Computed Properties

• Exact Mass: 466.09542
• Monoisotopic Mass: 466.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55